N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• IUPAC Name: N-[[4-(1,3-benzoxazol-2-yl)phenyl]methyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H22N2O5/c1-28-20-12-17(13-21(29-2)22(20)30-3)23(27)25-14-15-8-10-16(11-9-15)24-26-18-6-4-5-7-19(18)31-24/h4-13H,14H2,1-3H3,(H,25,27)
• InChI Key: HETSVILTKRGSQH-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3

Description

N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide is a chemical compound that has been studied extensively in scientific research. This compound is known for its potential therapeutic properties, particularly in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in cancer cell proliferation and inflammation. It has also been found to have antioxidant properties that may help protect against oxidative stress.
Biochemical and Physiological Effects:
N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been found to have neuroprotective effects and may help protect against neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide in lab experiments is its potential therapeutic properties. It may be useful in the development of new cancer treatments and therapies for other diseases. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop effective treatments.

Future Directions

There are several future directions for research on N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide. One direction is to further study its mechanism of action and how it interacts with other proteins and enzymes in the body. Another direction is to explore its potential therapeutic properties in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could focus on developing new synthetic methods to produce this compound more efficiently and cost-effectively.

Synthesis Methods

The synthesis of N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide involves the reaction of 3,4,5-trimethoxybenzoic acid with 4-(1,3-benzoxazol-2-yl)benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out under anhydrous conditions and the product is purified by column chromatography.

Scientific Research Applications

N-[4-(1,3-benzoxazol-2-yl)benzyl]-3,4,5-trimethoxybenzamide has been studied extensively in scientific research for its potential therapeutic properties. It has been found to have anticancer, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.